Cas no 1005641-08-6 (methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate)

Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate is a specialized nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a methyl ester group and a nitro-functionalized pyrazole ring, offering reactivity useful for further synthetic modifications. The compound’s nitro group enhances electrophilic properties, making it a potential intermediate for heterocyclic synthesis or bioactive molecule development. The ester moiety provides versatility for hydrolysis or transesterification reactions. Its stability under standard conditions and well-defined molecular architecture make it suitable for precise chemical transformations. This compound is primarily of interest in medicinal chemistry for scaffold diversification and in material science for functionalized polymer precursors.

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate structure

1005641-08-6 structure

Product Name:methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate

CAS No:1005641-08-6

MF:C₉H₁₃N₃O₄

MW:227.217221975327

MDL:MFCD04969141

CID:2952049

PubChem ID:17024831

Update Time:2025-05-27

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- STK313227
- AKOS B018611
- ART-CHEM-BB B018611
- methyl 2-methyl-3-(5-methyl-3-nitropyrazol-1-yl)propanoate
- methyl 2-methyl-3-(5-methyl-3-nitro-pyrazol-1-yl)propanoate
- Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- 2-methyl-3-(5-methyl-3-nitro-1-pyrazolyl)propanoic acid methyl ester
- 2-METHYL-3-(5-METHYL-3-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID METHYL ESTER
- BBL039255
- 1H-pyrazole-1-propanoic acid, alpha,5-dimethyl-3-nitro-, methyl ester
- MFCD04969141
- EN300-229338
- CS-0276159
- H33109
- LS-06521
- ALBB-021609
- AKOS000307891
- AKOS015922363
- 1005641-08-6
- methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- MDL： MFCD04969141
- Inchi： 1S/C9H13N3O4/c1-6(9(13)16-3)5-11-7(2)4-8(10-11)12(14)15/h4,6H,5H2,1-3H3
- InChI Key： NQFHYQHOYIOPHR-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

Exact Mass: 227.09060590Da
Monoisotopic Mass: 227.09060590Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 89.9

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>

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abcr	AB412936-1 g	Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1005641-08-6		1g	€406.00	2023-04-24
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